Cas no 73152-71-3 (BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-HEXYL-)

BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-HEXYL- structure
73152-71-3 structure
Product Name:BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-HEXYL-
CAS No:73152-71-3
MF:C15H26O2
MW:238.365745067596
CID:3408929
PubChem ID:9549664
Update Time:2025-04-21

BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-HEXYL- Chemical and Physical Properties

Names and Identifiers

    • BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-HEXYL-
    • 4-hexylbicyclo[2.2.2]octane-1-carboxylic acid
    • SMR000113247
    • AA-516/33241045
    • MLS000547468
    • SCHEMBL9476457
    • 73152-71-3
    • CHEMBL1351114
    • DTXSID701252619
    • Inchi: 1S/C15H26O2/c1-2-3-4-5-6-14-7-10-15(11-8-14,12-9-14)13(16)17/h2-12H2,1H3,(H,16,17)
    • InChI Key: LIRTWQRBISDCLZ-UHFFFAOYSA-N
    • SMILES: C12(C(O)=O)CCC(CCCCCC)(CC1)CC2

Computed Properties

  • Exact Mass: 238.193280068Da
  • Monoisotopic Mass: 238.193280068Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 37.3Ų
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd